Cas no 2160138-12-3 (6-chloro-N-methyl-N-(pyrrolidin-3-yl)pyridazine-3-carboxamide)

• Product Name: 6-chloro-N-methyl-N-(pyrrolidin-3-yl)pyridazine-3-carboxamide
• CAS No: 2160138-12-3
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 5618832
• PubChem ID: 165765240
• Update Time: 2025-06-08

6-chloro-N-methyl-N-(pyrrolidin-3-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2160138-12-3
• 6-chloro-N-methyl-N-(pyrrolidin-3-yl)pyridazine-3-carboxamide
• EN300-28317671

• Inchi： 1S/C10H13ClN4O/c1-15(7-4-5-12-6-7)10(16)8-2-3-9(11)14-13-8/h2-3,7,12H,4-6H2,1H3
• InChI Key： DFPUGAFBPACIJC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N(C)C2CNCC2)=O)N=N1

Computed Properties

• Exact Mass: 240.0777887g/mol
• Monoisotopic Mass: 240.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.1Ų

Additional information on 6-chloro-N-methyl-N-(pyrrolidin-3-yl)pyridazine-3-carboxamide

Comprehensive Overview of 6-chloro-N-methyl-N-(pyrrolidin-3-yl)pyridazine-3-carboxamide (CAS No. 2160138-12-3)

6-chloro-N-methyl-N-(pyrrolidin-3-yl)pyridazine-3-carboxamide, with the CAS number 2160138-12-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyridazine core, which is a nitrogen-containing heterocycle known for its versatile applications in drug discovery and material science. The presence of a chloro substituent at the 6-position and a carboxamide group at the 3-position enhances its reactivity and potential for derivatization, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for nitrogen-rich heterocycles like pyridazine derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in compounds such as 6-chloro-N-methyl-N-(pyrrolidin-3-yl)pyridazine-3-carboxamide for their potential to modulate biological targets. For instance, similar structures have been explored for their kinase inhibition properties, a hot topic in oncology and neurodegenerative disease research. This aligns with the growing trend of targeting protein kinases to treat cancers and inflammatory disorders, a frequently searched topic in scientific databases.

The pyrrolidine moiety in this compound adds another layer of functionality, as this saturated five-membered ring is a common pharmacophore in medicinal chemistry. Its incorporation often improves the bioavailability and metabolic stability of drug candidates, addressing key challenges in modern drug development. Discussions around bioisosteric replacements and scaffold hopping—popular search terms in AI-driven drug design—frequently highlight the importance of such structural features.

From a synthetic perspective, CAS 2160138-12-3 serves as a building block for constructing more complex molecules. Its chloropyridazine segment allows for nucleophilic aromatic substitution reactions, while the carboxamide group can participate in condensation or cyclization reactions. These attributes make it a versatile reagent in high-throughput screening libraries, a trending area in combinatorial chemistry. Laboratories focusing on fragment-based drug discovery (another frequently queried term) may find this compound particularly useful for lead optimization.

Environmental and green chemistry considerations are also relevant when discussing 6-chloro-N-methyl-N-(pyrrolidin-3-yl)pyridazine-3-carboxamide. With increasing emphasis on sustainable synthesis, researchers are exploring catalytic methods to incorporate such heterocycles efficiently. This ties into broader industry conversations about atom economy and waste reduction, topics that dominate academic and industrial forums alike.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the structural integrity and quality of the material, which is critical for reproducible research—a major concern voiced in online scientific communities. The compound’s physicochemical properties (e.g., solubility, logP) are also frequently analyzed to predict its behavior in biological systems, a subject of numerous QSAR studies.

In summary, 6-chloro-N-methyl-N-(pyrrolidin-3-yl)pyridazine-3-carboxamide (CAS 2160138-12-3) represents a multifaceted tool for researchers exploring heterocyclic chemistry, medicinal chemistry, and materials science. Its structural features align with current trends in targeted drug delivery and catalysis, while its synthetic flexibility makes it a staple in modern laboratories. As the scientific community continues to prioritize molecular diversity and efficient synthesis, compounds like this will remain at the forefront of innovation.